Methyl 2-{[(phenylacetyl)carbamothioyl]amino}benzoate
Methyl 2-{[(phenylacetyl)carbamothioyl]amino}benzoate
Brand Name:
Vulcanchem
CAS No.:
6601-70-3
VCID:
VC21314271
InChI:
InChI=1S/C17H16N2O3S/c1-22-16(21)13-9-5-6-10-14(13)18-17(23)19-15(20)11-12-7-3-2-4-8-12/h2-10H,11H2,1H3,(H2,18,19,20,23)
SMILES:
COC(=O)C1=CC=CC=C1NC(=S)NC(=O)CC2=CC=CC=C2
Molecular Formula:
C17H16N2O3S
Molecular Weight:
328.4 g/mol
Methyl 2-{[(phenylacetyl)carbamothioyl]amino}benzoate
CAS No.: 6601-70-3
Cat. No.: VC21314271
Molecular Formula: C17H16N2O3S
Molecular Weight: 328.4 g/mol
* For research use only. Not for human or veterinary use.
![Methyl 2-{[(phenylacetyl)carbamothioyl]amino}benzoate - 6601-70-3](/images/no_structure.jpg)
Specification
| CAS No. | 6601-70-3 |
|---|---|
| Molecular Formula | C17H16N2O3S |
| Molecular Weight | 328.4 g/mol |
| IUPAC Name | methyl 2-[(2-phenylacetyl)carbamothioylamino]benzoate |
| Standard InChI | InChI=1S/C17H16N2O3S/c1-22-16(21)13-9-5-6-10-14(13)18-17(23)19-15(20)11-12-7-3-2-4-8-12/h2-10H,11H2,1H3,(H2,18,19,20,23) |
| Standard InChI Key | IPLSAGMYMDHJAS-UHFFFAOYSA-N |
| SMILES | COC(=O)C1=CC=CC=C1NC(=S)NC(=O)CC2=CC=CC=C2 |
| Canonical SMILES | COC(=O)C1=CC=CC=C1NC(=S)NC(=O)CC2=CC=CC=C2 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator